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Compound of Interest

Compound Name:
Ethyl 1-

aminocyclohexanecarboxylate

Cat. No.: B168046 Get Quote

An In-depth Technical Guide on the Safety, Handling, and MSDS of Ethyl 1-
aminocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for Ethyl 1-aminocyclohexanecarboxylate. The information

is compiled and presented to meet the needs of laboratory and drug development

professionals, with a focus on safe handling and emergency preparedness.

Chemical Identification and Physical Properties
Ethyl 1-aminocyclohexanecarboxylate is a chemical compound with the molecular formula

C9H17NO2. It is also known by other names, including Cyclohexanecarboxylic acid, 1-amino-,

ethyl ester.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Weight 171.24 g/mol [1][2]

CAS Number 1664-34-2 [1][3]

Molecular Formula C9H17NO2 [1][2][3]

Boiling Point 110 °C @ 15 Torr [1]

Flash Point 96.8 °C [1]

Density 1.028 g/cm³ [1]

Refractive Index 1.472 [1]

Vapor Pressure 0.0682 mmHg at 25°C [1]

Melting Point
193-195 °C (for hydrochloride

salt)
[4]

LogP 1.38 [3]

Polar Surface Area 52.3 Å² [3][5]

Rotatable Bond Count 3 [3]

Safety and Hazard Information
Based on available safety data sheets for Ethyl 1-aminocyclohexanecarboxylate
hydrochloride, the compound is classified with the following hazards.

Table 2: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.echemi.com/products/pd2109047501-ethyl-1-aminocyclohexane-1-carboxylate.html
https://www.synblock.com/product/60601-06-1.html
https://www.echemi.com/products/pd2109047501-ethyl-1-aminocyclohexane-1-carboxylate.html
https://chem-space.com/CSSB00000746692-DABBE5
https://www.echemi.com/products/pd2109047501-ethyl-1-aminocyclohexane-1-carboxylate.html
https://www.synblock.com/product/60601-06-1.html
https://chem-space.com/CSSB00000746692-DABBE5
https://www.echemi.com/products/pd2109047501-ethyl-1-aminocyclohexane-1-carboxylate.html
https://www.echemi.com/products/pd2109047501-ethyl-1-aminocyclohexane-1-carboxylate.html
https://www.echemi.com/products/pd2109047501-ethyl-1-aminocyclohexane-1-carboxylate.html
https://www.echemi.com/products/pd2109047501-ethyl-1-aminocyclohexane-1-carboxylate.html
https://www.echemi.com/products/pd2109047501-ethyl-1-aminocyclohexane-1-carboxylate.html
https://www.sigmaaldrich.com/US/en/product/enamine/ena189566440?context=bbe
https://chem-space.com/CSSB00000746692-DABBE5
https://chem-space.com/CSSB00000746692-DABBE5
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-1-aminocyclopropanecarboxylate-hydrochloride
https://chem-space.com/CSSB00000746692-DABBE5
https://www.benchchem.com/product/b168046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

(Data derived from the hydrochloride salt, which is a common form of this compound)[4]

Pictograms:

GHS07: Exclamation mark[4]

Signal Word: Warning[4]

Precautionary Statements:

A comprehensive list of precautionary statements includes P261, P264, P271, P280,

P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362,

P403+P233, P405, and P501.[4]

Handling and Storage
Proper handling and storage are crucial to ensure the safety of personnel and the integrity of

the compound.

Handling:

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Use in a well-ventilated area or a chemical fume hood.[6]

Wash hands and clothing after handling the product.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/product/enamine/ena189566440?context=bbe
https://www.sigmaaldrich.com/US/en/product/enamine/ena189566440?context=bbe
https://www.sigmaaldrich.com/US/en/product/enamine/ena189566440?context=bbe
https://www.sigmaaldrich.com/US/en/product/enamine/ena189566440?context=bbe
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Aminohex_5_en_3_ol.pdf
https://cdn.greenbook.net/M107670.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from sources of ignition.

Take measures to prevent the buildup of electrostatic charge.

Wear appropriate personal protective equipment (PPE).[6][8]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[9]

Store at room temperature or as recommended by the supplier.[4][10] Some suppliers

recommend refrigerated storage (2-8°C) under an inert atmosphere.[11]

Incompatible materials include acids, bases, and oxidizing agents.[12]

Personal Protective Equipment (PPE)
A conservative approach to personal protection is mandatory when handling this chemical.

Table 3: Recommended Personal Protective Equipment

PPE Category Specification Rationale

Eye/Face Protection
Chemical splash goggles and

a face shield.[6]

Protects against splashes and

vapors that can cause severe

eye damage.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact which

can lead to irritation.

Body Protection
Flame-resistant lab coat,

buttoned, and long pants.[6]

Protects skin from accidental

spills and splashes.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[6] If

ventilation is inadequate, a

NIOSH-approved respirator

should be used.[13]

Minimizes inhalation of

potentially harmful vapors.
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First-Aid Measures
In case of exposure, immediate medical attention is crucial.

Table 4: First-Aid Procedures

Exposure Route First-Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[14]

Skin Contact

Immediately flush the contaminated skin with

water.[14] Remove contaminated clothing. If

irritation persists after washing, get medical

attention.

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the lower and upper lids. Get

medical attention immediately.[8][14]

Ingestion

Get medical attention immediately.[14] Never

give anything by mouth to an unconscious

person. Rinse mouth with water.[8]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: No specific data is available for this compound, but similar chemicals may

produce carbon oxides and nitrogen oxides upon combustion.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[8]
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Accidental Release:

Personal Precautions: Use personal protective equipment.[8] Ensure adequate ventilation.

Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8]

Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a sealed container for disposal.[6] For larger spills, sweep up and

shovel into suitable containers for disposal.[12]

Experimental Protocols and Data Presentation
The data presented in this guide is compiled from publicly available Safety Data Sheets and

chemical databases. These sources do not typically provide detailed experimental

methodologies for the determination of physical, chemical, or toxicological properties. The

presented values are generally derived from standardized testing protocols established by

regulatory bodies.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of Ethyl 1-
aminocyclohexanecarboxylate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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